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Compound of Interest

Compound Name: ZINC08792229

Cat. No.: B611941 Get Quote

A comprehensive analysis of ZINC08792229, identified as zinc cyanomethanesulfinate, reveals

a significant lack of publicly available data, precluding a detailed assessment of its

physicochemical properties and potential for drug discovery. Despite extensive searches of

chemical databases and scientific literature, no specific experimental data regarding its

biological activity, signaling pathway interactions, or detailed experimental protocols could be

retrieved.

This guide aims to provide a transparent overview of the available information and highlight the

current knowledge gap concerning this particular compound.

Compound Identification and Physicochemical
Properties
Initially identified by the ZINC database ID ZINC08792229, the compound is chemically known

as zinc cyanomethanesulfinate. It is a salt consisting of a zinc cation (Zn²⁺) and two

cyanomethanesulfinate anions.

A summary of the very limited, computationally derived physicochemical properties is

presented in Table 1. It is critical to note that these values are predicted and have not been

experimentally validated.
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Property Value Source

Molecular Formula C₄H₄N₂O₄S₂Zn PubChem

Canonical SMILES
C(C#N)S(=O)

[O-].C(C#N)S(=O)[O-].[Zn+2]
PubChem

Molecular Weight 285.7 g/mol PubChem

Calculated LogP - -

Hydrogen Bond Donors 0 -

Hydrogen Bond Acceptors 6 -

Rotatable Bonds 0 -

Table 1: Predicted Physicochemical Properties of Zinc Cyanomethanesulfinate. Values are

computationally generated and lack experimental verification.

Experimental Data and Biological Activity
A thorough search for in-vitro and in-vivo experimental data for zinc cyanomethanesulfinate

yielded no specific results. Consequently, there is no information on its biological activity,

including but not limited to:

Enzyme inhibition assays

Receptor binding affinities

Cell-based functional assays

In-vivo efficacy studies in animal models

Pharmacokinetic (ADME) and toxicological profiles

The absence of such fundamental data prevents any meaningful assessment of its potential as

a drug candidate.

Signaling Pathways and Mechanism of Action
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Due to the lack of experimental data, the signaling pathways modulated by zinc

cyanomethanesulfinate and its mechanism of action remain unknown. It is not possible to

construct any diagrams representing its biological interactions.

Experimental Protocols
No published studies detailing experimental methodologies for the synthesis, purification, or

biological evaluation of zinc cyanomethanesulfinate were found.

Conclusion
While the ZINC database provides a virtual library of compounds for screening, the specific

entry ZINC08792229, corresponding to zinc cyanomethanesulfinate, appears to be a

theoretical or unstudied molecule. There is a complete absence of the necessary experimental

data to create an in-depth technical guide as requested. The core requirements, including the

presentation of quantitative data in tables, detailed experimental protocols, and the

visualization of signaling pathways, cannot be fulfilled.

Further research, beginning with the chemical synthesis and basic biological screening of zinc

cyanomethanesulfinate, would be required to generate the foundational data needed for any

drug discovery endeavor. Without such primary research, this compound remains an enigmatic

entry in a vast chemical database.

To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
of ZINC08792229 for Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611941#physicochemical-properties-of-
zinc08792229-for-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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